Cas no 840522-20-5 (3-(3-Fluorophenyl)phenethyl alcohol)

• Product Name: 3-(3-Fluorophenyl)phenethyl alcohol
• CAS No: 840522-20-5
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD06201116
• CID: 838737
• Update Time: 2025-11-01

3-(3-Fluorophenyl)phenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)phenethyl alcohol
• 3′-Fluoro[1,1′-biphenyl]-3-ethanol (ACI)

• MDL： MFCD06201116
• Inchi： 1S/C14H13FO/c15-14-6-2-5-13(10-14)12-4-1-3-11(9-12)7-8-16/h1-6,9-10,16H,7-8H2
• InChI Key： FMHKJMVEPWSTOD-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=C(CCO)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 216.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 20.23000
• LogP: 3.02750

3-(3-Fluorophenyl)phenethyl alcohol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(3-Fluorophenyl)phenethyl alcohol

3-(3-Fluorophenyl)phenethyl Alcohol (CAS No. 840522-20-5): A Comprehensive Overview

3-(3-Fluorophenyl)phenethyl alcohol (CAS No. 840522-20-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a phenethyl alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-Fluorophenyl)phenethyl alcohol is defined by its molecular formula, C₁₄H₁₃FO, and its molecular weight of 216.25 g/mol. The presence of the fluorine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This compound can be synthesized through various routes, including the reaction of 3-fluorobenzaldehyde with phenethylamine followed by reduction.

In recent years, 3-(3-Fluorophenyl)phenethyl alcohol has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One area of particular interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in a wide range of diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3-(3-Fluorophenyl)phenethyl alcohol to several GPCRs, including the serotonin receptor (5-HT_1A) and the dopamine receptor (D₂). The results showed that this compound exhibited moderate affinity for these receptors, suggesting its potential as a lead compound for the development of novel drugs targeting these receptors. The researchers also noted that the fluorine substitution on the phenyl ring significantly enhanced the binding affinity compared to non-fluorinated analogs.

Beyond its interactions with GPCRs, 3-(3-Fluorophenyl)phenethyl alcohol has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various pathological conditions. A study published in the European Journal of Pharmacology in 2020 evaluated the anti-inflammatory effects of this compound using both in vitro and in vivo models. The results demonstrated that 3-(3-Fluorophenyl)phenethyl alcohol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-(3-Fluorophenyl)phenethyl alcohol have also been studied to assess its suitability for therapeutic applications. A pharmacokinetic analysis conducted in rats revealed that this compound exhibited good oral bioavailability and a favorable half-life, making it a promising candidate for further preclinical and clinical development. Additionally, preliminary toxicity studies indicated that 3-(3-Fluorophenyl)phenethyl alcohol was well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(3-Fluorophenyl)phenethyl alcohol (CAS No. 840522-20-5) is a versatile compound with potential applications in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its properties for specific therapeutic targets.